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Compound of Interest

Compound Name: Ethanesulfonate

Cat. No.: B1225610 Get Quote

An in-depth exploration of the synthesis, characteristics, and applications of ethanesulfonate
derivatives, offering valuable insights for scientific research and pharmaceutical development.

Ethanesulfonate derivatives, a versatile class of organic compounds characterized by the

presence of an ethanesulfonyl group, have garnered significant attention across various

scientific disciplines. Their unique physicochemical properties and diverse biological activities

have established them as crucial components in drug discovery, materials science, and

chemical synthesis. This technical guide provides a comprehensive overview of

ethanesulfonate derivatives, detailing their synthesis, key characteristics, and prominent

applications, with a particular focus on their role in pharmacology.

Core Characteristics of Ethanesulfonate Derivatives
The ethanesulfonate group, with its strong electron-withdrawing nature and tetrahedral

geometry, imparts distinct properties to the molecules it is a part of. Ethanesulfonic acid, the

parent compound, is a strong acid that is completely ionized in aqueous solutions.[1] Its salts,

such as sodium ethanesulfonate, are typically white, water-soluble solids.[2] Ethanesulfonyl

chloride serves as a key intermediate in the synthesis of a wide array of derivatives, including

esters and amides.[3][4]

The physical and chemical properties of ethanesulfonate derivatives can be significantly

modulated by the nature of the substituent attached to the sulfonyl group. This tunability allows
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for the rational design of molecules with specific characteristics tailored for various applications.

Physicochemical Properties of Selected
Ethanesulfonate Derivatives

Derivativ
e Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
State

Melting
Point (°C)

Boiling
Point (°C)

Ethanesulf

onic acid
594-45-6 C₂H₆O₃S 110.13

Colorless

liquid
-17

122-123 (at

0.01

mmHg)

Sodium

Ethanesulf

onate

5324-47-0
C₂H₅NaO₃

S
132.11 White solid

267-270

(decompos

es)

N/A

Ethanesulf

onyl

Chloride

594-44-5 C₂H₅ClO₂S 128.58

Colorless

to yellow

liquid

-70 177

Ethyl

Ethanesulf

onate

1912-30-7 C₄H₁₀O₃S 138.19

Colorless

to pale

yellow

liquid

N/A N/A

Methyl

Ethanesulf

onate

1912-28-3 C₃H₈O₃S 124.16
Colorless

liquid
N/A 214

Synthesis of Ethanesulfonate Derivatives
The synthesis of ethanesulfonate derivatives typically commences from readily available

starting materials, with ethanesulfonyl chloride being a pivotal intermediate.

Experimental Protocols
1. Synthesis of Ethanesulfonyl Chloride from Ethyl Mercaptan[3]

This procedure involves the oxidative chlorination of ethyl mercaptan.
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Materials: Ethyl mercaptan, chlorine gas, water.

Procedure:

In a suitable reaction vessel, disperse or dissolve ethyl mercaptan in water.

While maintaining the temperature below 20°C and protecting from light, bubble chlorine

gas through the solution over a period of 4 hours.

The reaction mixture is then worked up to isolate the ethanesulfonyl chloride.

2. Synthesis of Ethyl Ethanesulfonate[5]

This protocol describes the esterification of an alkanesulfonic acid with ethylene.

Materials: Ethanesulfonic acid, ethylene, boron trifluoride (catalyst).

Procedure:

Charge a reaction vessel with ethanesulfonic acid and the boron trifluoride catalyst.

Introduce ethylene into the reactor under pressure (approximately 800 psi).

Maintain the reaction at room temperature until the absorption of ethylene ceases.

The product, ethyl ethanesulfonate, is then purified from the reaction mixture.

3. Synthesis of N-Aryl Ethanesulfonamides[6][7]

This method outlines the reaction of ethanesulfonyl chloride with anilines.

Materials: Ethanesulfonyl chloride, substituted aniline, base (e.g., pyridine or triethylamine),

solvent (e.g., dichloromethane).

Procedure:

Dissolve the substituted aniline in the chosen solvent.

Add the base to the solution.
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Slowly add ethanesulfonyl chloride to the mixture, typically at a reduced temperature (e.g.,

0°C).

Allow the reaction to proceed to completion at room temperature.

The resulting N-aryl ethanesulfonamide is then isolated and purified.

Applications in Drug Development and
Pharmacology
Ethanesulfonate derivatives have emerged as a significant class of compounds in the

pharmaceutical industry, exhibiting a broad spectrum of biological activities. The "esylate" or

"ethanesulfonate" salt form of active pharmaceutical ingredients (APIs) is frequently utilized to

enhance their solubility and bioavailability.

Enzyme Inhibition
A number of ethanesulfonamide derivatives have been identified as potent inhibitors of various

enzymes implicated in disease pathogenesis.

1. Endothelin-A (ET-A) Receptor Antagonism: Certain ethenesulfonamide and

ethanesulfonamide derivatives have been developed as selective antagonists of the

endothelin-A receptor, a key player in vasoconstriction and cell proliferation.[8] These

compounds have shown potential in the treatment of cardiovascular diseases.[8]

2. Cyclooxygenase-2 (COX-2) Inhibition: The methanesulfonamide group, structurally similar to

the ethanesulfonamide group, has been incorporated into selective COX-2 inhibitors. These

compounds are effective anti-inflammatory agents with a reduced risk of gastrointestinal side

effects compared to non-selective NSAIDs.

3. Carbonic Anhydrase Inhibition: Sulfonamides are a well-established class of carbonic

anhydrase inhibitors used in the treatment of glaucoma, edema, and other conditions. The

inhibition of this enzyme leads to a reduction in the formation of bicarbonate and protons,

affecting fluid secretion and pH balance.
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Biological Activity of Selected Ethanesulfonamide
Derivatives

Compound Class Target Key Findings Reference

Ethenesulfonamide

Derivatives
Endothelin-A Receptor

Orally active

antagonists with

potential for treating

cardiovascular

diseases.

[8]

N-Aryl-2-

arylethenesulfonamid

es

Microtubules

Potent anticancer

activity with IC50

values in the

nanomolar range.

[9]

Methanesulfonamide

Derivatives
COX-2

Potent and selective

anti-inflammatory

agents.

Sulfonamide

Derivatives
Carbonic Anhydrase

Effective in treating

glaucoma and edema.

Methanesulfonamide

and Amidine

Derivatives of

Thiazolines

Cancer Cell Lines and

Inflammation

Showed anticancer

and anti-inflammatory

activity.

[10]

Signaling Pathways and Experimental Workflows
The biological effects of ethanesulfonate derivatives are mediated through their interaction

with specific cellular targets, leading to the modulation of intracellular signaling pathways.

Understanding these pathways is crucial for rational drug design and development.
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A generalized workflow of the drug discovery and development process.
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A typical experimental workflow for an enzyme inhibition assay.
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Simplified signaling pathway of the Endothelin-A receptor.

Broader Applications
Beyond their pharmaceutical relevance, ethanesulfonate derivatives find applications in other

industrial sectors.
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Agrochemicals: Some sulfonate derivatives have been investigated for their potential as

insecticides and fungicides.[11] For instance, metolachlor ethanesulfonic acid is a known

environmental transformation product of the herbicide metolachlor.[12]

Materials Science: The sulfonate group can be incorporated into polymers to modify their

properties. Sulfonated polymers are used in the development of proton exchange

membranes for fuel cells and as ion-exchange resins. Ethanesulfonate derivatives can also

be used in the synthesis of smart polymers that respond to environmental stimuli.[13] Methyl

ethanesulfonate is utilized in the design of polymers for vacuum-UV photoresist

applications.[14]

Conclusion
Ethanesulfonate derivatives represent a versatile and valuable class of compounds with a

wide range of applications. Their tunable physicochemical properties and diverse biological

activities make them attractive scaffolds for the development of new pharmaceuticals,

advanced materials, and agrochemicals. The synthetic methodologies outlined in this guide

provide a foundation for the creation of novel derivatives, while an understanding of their

mechanisms of action and the signaling pathways they modulate will continue to drive

innovation in this exciting field of chemistry. Further research into the structure-activity

relationships of these compounds holds the promise of yielding even more potent and selective

agents for a variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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